Cas no 3972-36-9 ((S)-2-Benzylsuccinic acid)

(S)-2-Benzylsuccinic acid structure
(S)-2-Benzylsuccinic acid structure
Product Name:(S)-2-Benzylsuccinic acid
CAS No:3972-36-9
MF:C11H12O4
MW:208.210583686829
MDL:MFCD00798341
CID:44634
PubChem ID:253659842
Update Time:2025-09-20

(S)-2-Benzylsuccinic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Benzylsuccinic acid
    • (S)-Benzylsuccinic Acid
    • (2S)-2-benzylbutanedioic acid
    • S-2-Benzylsuccinic acid
    • Butanedioicacid, (phenylmethyl)-, (2S)- (9CI)
    • Butanedioic acid, (phenylmethyl)-, (S)-
    • (-)-Benzylsuccinic acid
    • 2(S)-Benzyl-3-carboxypropionic acid
    • L-(-)-Benzylsuccinic acid
    • (S)-2-Benzylsuccinicacid
    • Butanedioic acid, (phenylmethyl)-, (2S)-
    • 2-Benzyl-succinic acid
    • S-Benzyl succinic acid
    • (2R)-2-benzylsuccinic acid
    • L-Benzylsuccinate
    • PubChem9990
    • NCIStruc1_000537
    • NCIStruc2_000457
    • (2S)-2-Benzylsuccinic acid
    • KSC222G1L
    • NCI20708
    • BCP04296
    • SBB063109
    • NCGC00013270
    • ANW
    • 2-Benzyl-succinic acid;(S)-2-Benzylsuccinic Acid
    • A6634
    • CS-W002684
    • DS-1848
    • SCHEMBL5688996
    • RNQ8V6JSJ7
    • CHEMBL1741738
    • 3972-36-9
    • AKOS015839025
    • NCGC00096389-01
    • Q-101032
    • EN300-7383830
    • NS00030654
    • AKOS015888147
    • MFCD00798341
    • (2S)-2-(Phenylmethyl)butanedioic acid
    • CCG-38011
    • DTXSID2050405
    • NCGC00013270-02
    • B4142
    • NSC-20708
    • PD119649
    • S-Benzylsuccinic acid
    • AMY22233
    • 2-(Phenylmethyl)butanedioic acid, (2S)-
    • Butanedioic acid, 2-(phenylmethyl)-, (2S)-
    • AC-2816
    • 2-Benzylsuccinic acid, (S)-
    • DB-001140
    • MDL： MFCD00798341
    • Inchi： 1S/C11H12O4/c12-10(13)7-9(11(14)15)6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,13)(H,14,15)/t9-/m0/s1
    • InChI Key： GTOFKXZQQDSVFH-VIFPVBQESA-N
    • SMILES： OC([C@H](CC(=O)O)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 208.07400
  • Monoisotopic Mass: 208.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6
  • XLogP3: 1.2

Experimental Properties

  • Color/Form: Powder
  • Density: 1.29
  • Melting Point: 164.0 to 168.0 deg-C
  • Boiling Point: 331.4°C at 760 mmHg
  • Flash Point: 168.4℃
  • Refractive Index: 1.567
  • PSA: 74.60000
  • LogP: 1.40460

(S)-2-Benzylsuccinic acid Security Information

(S)-2-Benzylsuccinic acid Customs Data

  • HS CODE：2917399090
  • Customs Data：

    China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

(S)-2-Benzylsuccinic acid Pricemore >>

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(S)-2-Benzylsuccinic acid Production Method

Production Method 1

884-33-3 884-33-3
3972-36-9 3972-36-9
21307-97-1 21307-97-1
Reaction Conditions
1.1 Reagents: (+)-Phenylethylamine Solvents: Ethanol ;  rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  2 h, rt
Reference
Preparation of (R)-(-)- and (S)-(+)-3-hydroxymethyl-1-tetralone tosylates, key intermediates in the synthesis of new CNS drugs, via resolution of precursors
Caro, Yolanda; Masaguer, Christian F.; Ravina, Enrique, Tetrahedron: Asymmetry, 2003, 14(3), 381-387

(S)-2-Benzylsuccinic acid Raw materials

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(S)-2-Benzylsuccinic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3972-36-9)(S)-2-Benzylsuccinic acid
Order Number:sfd20901
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3972-36-9)(S)-2-Benzylsuccinic acid
Order Number:A6634
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:32
Price ($):388.0
Email:sales@amadischem.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:3972-36-9)(S)-2-Benzylsuccinic acid
sfd20901
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:3972-36-9)(S)-2-Benzylsuccinic acid
A6634
Purity:99%
Quantity:500g
Price ($):388.0
Email